(5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone

• IUPAC Name: (5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C14H16N4O/c1-10-12(9-16-17-10)14(19)18-7-3-5-13(18)11-4-2-6-15-8-11/h2,4,6,8-9,13H,3,5,7H2,1H3,(H,16,17)
• InChI Key: SPMCERTYCDXUCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)C(=O)N2CCCC2C3=CN=CC=C3
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

(5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone is a chemical compound that has been extensively studied for its potential use in scientific research. It is a synthetic compound that has been developed to target specific biological pathways in order to better understand the mechanisms of various diseases and disorders.

Mechanism of Action

The mechanism of action of (5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone involves its ability to bind to specific receptors or enzymes in the body. This binding can either activate or inhibit the function of these proteins, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone depend on the specific biological pathway that it is targeting. For example, in cancer research, it has been shown to inhibit the activity of certain enzymes that are involved in cell growth and division, leading to decreased tumor growth. In neurology, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's, as it has been shown to inhibit the activity of certain enzymes that are involved in the formation of amyloid plaques and neurofibrillary tangles.

Advantages and Limitations for Lab Experiments

One advantage of using (5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone in lab experiments is its specificity for certain biological pathways. This allows researchers to target specific proteins or enzymes and better understand their mechanisms. However, one limitation is that it may not be effective in all biological systems, as the specific proteins or enzymes that it targets may not be present in all cells or tissues.

Future Directions

There are many potential future directions for research involving (5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone. One area of interest is in the development of new cancer therapies, as it has shown promise in inhibiting the activity of enzymes that are involved in tumor growth. Additionally, it may have potential use in treating other diseases such as neurodegenerative disorders and autoimmune diseases. Further research is needed to fully understand its mechanisms of action and potential applications in these fields.

Synthesis Methods

The synthesis of (5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone involves several steps. The starting materials are 2-pyridin-3-ylpyrrolidine and 5-methyl-1H-pyrazole-4-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to yield the final compound.

Scientific Research Applications

(5-methyl-1H-pyrazol-4-yl)-(2-pyridin-3-ylpyrrolidin-1-yl)methanone has been studied for its potential use in scientific research in various fields such as cancer research, neurology, and immunology. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in these biological pathways, making it a valuable tool for understanding their mechanisms.